Cas no 1393585-05-1 (1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one)

• Product Name: 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one
• CAS No: 1393585-05-1
• MF: C₆H₄F₃NOS
• MW: 195.162270545959
• CID: 4816702
• Update Time: 2026-02-27

1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethyl)thiazol-5-yl)ethanone
• 1-[2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL]ETHANONE
• AB77186
• 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one

• Inchi： 1S/C6H4F3NOS/c1-3(11)4-2-10-5(12-4)6(7,8)9/h2H,1H3
• InChI Key： QWWFAVXLIBJNST-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one

1-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one (CAS 1393585-05-1): A Versatile Fluorinated Thiazole Derivative

1-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one (CAS 1393585-05-1) is an important fluorinated organic compound that has gained significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a trifluoromethyl group at the 2-position of the heterocyclic ring, which contributes to its unique physicochemical properties and biological activity.

The compound belongs to the class of fluorinated heterocycles, which are increasingly important in modern drug discovery due to their enhanced metabolic stability and membrane permeability. Researchers have shown particular interest in 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanone as a building block for more complex molecules, especially in the development of novel antimicrobial agents and crop protection chemicals.

From a chemical perspective, CAS 1393585-05-1 demonstrates several interesting characteristics. The presence of the trifluoromethyl-thiazole moiety imparts significant lipophilicity to the molecule, while the ketone functionality at the 5-position provides a reactive handle for further chemical modifications. These properties make it valuable for medicinal chemistry applications where researchers seek to optimize drug-like properties.

Recent studies have explored the use of 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one in the synthesis of potential kinase inhibitors, addressing a current hot topic in cancer research. The compound's ability to serve as a scaffold for targeted therapies aligns with the growing demand for personalized medicine approaches in oncology treatment.

In material science applications, this thiazole derivative has shown promise in the development of organic electronic materials. The electron-withdrawing nature of the trifluoromethyl group makes it particularly interesting for designing novel semiconducting materials, responding to the increasing need for advanced materials in renewable energy technologies.

The synthesis of 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanone typically involves condensation reactions starting from appropriate β-diketone precursors. Recent advancements in green chemistry approaches have focused on optimizing the production process to reduce environmental impact, addressing sustainability concerns in chemical manufacturing.

Analytical characterization of CAS 1393585-05-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity is crucial for its applications in pharmaceutical research, where stringent quality standards must be met.

Market trends indicate growing demand for fluorinated building blocks like 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. This aligns with current searches for "fluorinated compounds suppliers" and "specialty chemicals market trends" in the industry.

From a safety perspective, proper handling procedures should be followed when working with 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanone, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for organic compounds should be observed.

The future outlook for CAS 1393585-05-1 appears promising, with potential applications emerging in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development - two rapidly growing areas in drug discovery that frequently appear in recent scientific literature and patent applications.

Researchers interested in thiazole chemistry or fluorinated heterocycles often search for information about the compound's synthetic routes, spectral data, and commercial availability. These search patterns reflect the practical needs of chemists working with this specialty chemical.

In conclusion, 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-one represents an important intermediate in modern organic synthesis, with applications spanning pharmaceutical development, agrochemical research, and materials science. Its unique combination of a thiazole core and trifluoromethyl group makes it particularly valuable for structure-activity relationship studies in drug design.